Cas no 1234616-00-2 (3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid)

3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid structure

1234616-00-2 structure

Product Name:3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid

CAS No:1234616-00-2

MF:C₈H₅BrN₂O₂

MW:241.041500806808

MDL:MFCD17214371

CID:2618486

PubChem ID:72207433

Update Time:2025-09-25

3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
- PB22898
- MFCD17214371
- CS-0055193
- PS-15350
- DB-424614
- 1234616-00-2
- SCHEMBL22554109
- 3-BROMO-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXYLICACID
- P12152
- SY259702
- 851-920-1
- 3-Bromo-1H-pyrrolo(2,3-b)pyridine-5-carboxylic acid
- MDL： MFCD17214371
- Inchi： 1S/C8H5BrN2O2/c9-6-3-11-7-5(6)1-4(2-10-7)8(12)13/h1-3H,(H,10,11)(H,12,13)
- InChI Key： LKXGBGGSAMCDSJ-UHFFFAOYSA-N
- SMILES： BrC1=CNC2C1=CC(C(=O)O)=CN=2

Computed Properties

Exact Mass: 239.95344g/mol
Monoisotopic Mass: 239.95344g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 66Å²

3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM318699-100mg	3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid	1234616-00-2	95%+	100mg	$315	2021-06-09
Chemenu	CM318699-250mg	3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid	1234616-00-2	95%+	250mg	$607	2021-06-09
Chemenu	CM318699-1g	3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid	1234616-00-2	95%+	1g	$1051	2021-06-09
abcr	AB458531-250 mg	3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid, 95%; .	1234616-00-2	95%	250MG	€348.20	2023-07-18
abcr	AB458531-1 g	3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid, 95%; .	1234616-00-2	95%	1g	€792.00	2023-07-18
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10368-1g	3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid	1234616-00-2	95%	1g	$300	2023-09-07
Chemenu	CM318699-250mg	3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid	1234616-00-2	95%+	250mg	$112	2023-11-21
Chemenu	CM318699-1g	3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid	1234616-00-2	95%+	1g	$402	2023-11-21
Chemenu	CM318699-100mg	3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid	1234616-00-2	95%+	100mg	$74	2023-11-21
eNovation Chemicals LLC	D779786-1g	3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic Acid	1234616-00-2	95%	1g	$515	2023-09-03

3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333

Related Categories

1234616-00-2 (3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid) Related Products

Recommended suppliers

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hebei Liye chemical Co.,Ltd

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhejiang Brunova Technology Co., Ltd.

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinan Hanyu Chemical Co.,Ltd.

Hangzhou Cedareal Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou Cedareal Technology Co., Ltd.